1-(1-(2-((4-Fluorophenyl)thio)acetyl)azetidin-3-yl)pyrrolidine-2,5-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “1-(1-(2-((4-Fluorophenyl)thio)acetyl)azetidin-3-yl)pyrrolidine-2,5-dione” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom . The molecule also contains an azetidin-2-one ring, which is a four-membered ring with one nitrogen atom and a carbonyl group .
Synthesis Analysis
While specific synthesis methods for this compound were not found, azetidin-2-one rings have been used in the synthesis of life-saving antibiotics like penicillin and cephalosporin . Pyrrolidine rings are also commonly used in medicinal chemistry due to their promising biological activity .Molecular Structure Analysis
The molecule contains a spirocyclic structure, characterized by two rings sharing the same atom . The inherent rigidity of spirocyclic compounds can decrease the conformational entropy penalty when it comes to an interaction between a potential bioactive spiro compound and its putative molecular target .Scientific Research Applications
- Imidazole derivatives exhibit antibacterial properties. Researchers have synthesized compounds with 1,3-diazole rings (like our target compound) and evaluated their efficacy against bacterial strains. These derivatives could potentially serve as novel antibacterial agents .
- The synthesized molecule may possess antifungal activity. Imidazole-containing compounds have been investigated for their effectiveness against fungal pathogens. Further studies are needed to explore its specific antifungal mechanisms .
- Pyrrolidine scaffolds have been explored in drug discovery. While our compound combines both imidazole and pyrrolidine, it might exhibit anticancer effects. Researchers have designed molecules based on similar structures to target specific cancer pathways .
- Imidazole derivatives have shown anti-inflammatory activity. Our compound’s unique structure could potentially modulate inflammatory responses, making it relevant for further investigation .
- Imidazole-containing compounds have been studied for their antiviral potential. Our compound might inhibit viral replication or entry, contributing to antiviral drug development .
- Imidazole-based drugs, such as omeprazole and pantoprazole, are used to treat ulcers. Our compound’s structural features could be relevant for developing novel antiulcer agents .
Antibacterial Activity
Antifungal Potential
Anticancer Properties
Anti-Inflammatory Effects
Antiviral Applications
Antiulcer Activity
Future Directions
properties
IUPAC Name |
1-[1-[2-(4-fluorophenyl)sulfanylacetyl]azetidin-3-yl]pyrrolidine-2,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15FN2O3S/c16-10-1-3-12(4-2-10)22-9-15(21)17-7-11(8-17)18-13(19)5-6-14(18)20/h1-4,11H,5-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWACUOZDAFJEGV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1=O)C2CN(C2)C(=O)CSC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.